Cas no 1352517-96-4 (Dimethyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl]-amine)

• Product Name: Dimethyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl]-amine
• CAS No: 1352517-96-4
• MF: C₁₉H₂₅N₃O₂S
• MW: 359.485703229904
• CID: 5159434
• Update Time: 2025-06-14

Dimethyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl]-amine
• 2-Pyridinamine, N,N-dimethyl-3-[1-[(4-methylphenyl)sulfonyl]-2-piperidinyl]-

• Inchi： 1S/C19H25N3O2S/c1-15-9-11-16(12-10-15)25(23,24)22-14-5-4-8-18(22)17-7-6-13-20-19(17)21(2)3/h6-7,9-13,18H,4-5,8,14H2,1-3H3
• InChI Key： OQWWTMJSDAPCLB-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=CC=C1C1CCCCN1S(C1=CC=C(C)C=C1)(=O)=O

Additional information on Dimethyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl]-amine

Comprehensive Overview of Dimethyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl]-amine (CAS No. 1352517-96-4)

Dimethyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl]-amine (CAS No. 1352517-96-4) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique bipyridinyl core, combined with a toluene-4-sulfonyl group and dimethylamine moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as kinases and receptors.

The compound's CAS No. 1352517-96-4 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Recent trends highlight its utility in small-molecule drug development, especially in oncology and neurology. For instance, its hexahydro-[2,3]bipyridinyl scaffold is analogous to frameworks found in FDA-approved drugs, sparking interest in structure-activity relationship (SAR) studies. Additionally, the toluene-4-sulfonyl group enhances solubility and stability, critical for formulation optimization.

From an industrial perspective, Dimethyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl]-amine is synthesized via multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its purity and yield are meticulously controlled to meet regulatory standards, as impurities can affect downstream applications. Analytical techniques like HPLC, NMR, and mass spectrometry are employed for quality assurance.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols are recommended due to its sulfonyl and amine functionalities. Researchers often inquire about its storage conditions (typically 2–8°C under inert gas) and compatibility with common solvents like DMSO or ethanol. These details are crucial for reproducibility in academic and industrial labs.

Emerging discussions in online forums and publications focus on the compound's role in green chemistry. Innovations such as catalytic recycling and solvent-free synthesis are being explored to minimize waste. Furthermore, its bioisosteric potential—replacing traditional scaffolds with its bipyridinyl structure—is a hot topic in medicinal chemistry circles.

In summary, Dimethyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl]-amine (CAS No. 1352517-96-4) represents a bridge between synthetic chemistry and applied life sciences. Its multifaceted applications, coupled with ongoing research into sustainable production methods, position it as a compound of enduring scientific and commercial value.